Cas no 106306-43-8 (Butanoic acid, 3-methyl-2-nitro-, butyl ester)
106306-43-8 structure
Product Name:Butanoic acid, 3-methyl-2-nitro-, butyl ester
CAS No:106306-43-8
MF:C9H17NO4
MW:203.23558306694
CID:1177390
Update Time:2024-08-05
Butanoic acid, 3-methyl-2-nitro-, butyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 3-methyl-2-nitro-, butyl ester
- butyl ester of α-nitroisovaleric acid
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- Inchi: 1S/C9H17NO4/c1-4-5-6-14-9(11)8(7(2)3)10(12)13/h7-8H,4-6H2,1-3H3
- InChI Key: YSLXISZAALANJA-UHFFFAOYSA-N
- SMILES: C(OCCCC)(=O)C([N+]([O-])=O)C(C)C
Computed Properties
- Exact Mass: 203.11581
Experimental Properties
- Density: 1.047±0.06 g/cm3(Predicted)
- Boiling Point: 261.6±13.0 °C(Predicted)
- PSA: 69.44
- LogP: 2.15420
- pka: 5.80±0.50(Predicted)
Butanoic acid, 3-methyl-2-nitro-, butyl ester Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Danlei Xiang Nanoscale, 2021,13, 5497-5506
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